Cas no 1783792-82-4 (methyl({3-[1-(oxan-4-yl)-1H-pyrazol-4-yl]propyl})amine)

• Product Name: methyl({3-[1-(oxan-4-yl)-1H-pyrazol-4-yl]propyl})amine
• CAS No: 1783792-82-4
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5718824
• PubChem ID: 105481100
• Update Time: 2025-05-22

methyl({3-[1-(oxan-4-yl)-1H-pyrazol-4-yl]propyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({3-[1-(oxan-4-yl)-1H-pyrazol-4-yl]propyl})amine
• N-methyl-3-[1-(oxan-4-yl)pyrazol-4-yl]propan-1-amine
• AKOS040813908
• F2147-7338
• starbld0013910
• N-Methyl-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propan-1-amine
• 1783792-82-4

• Inchi： 1S/C12H21N3O/c1-13-6-2-3-11-9-14-15(10-11)12-4-7-16-8-5-12/h9-10,12-13H,2-8H2,1H3
• InChI Key： OJAYFHLVBUAKNJ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C=N1)CCCNC

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.1Ų

Additional information on methyl({3-[1-(oxan-4-yl)-1H-pyrazol-4-yl]propyl})amine

Chemical Compound CAS No. 1783792-82-4: Methyl({3-[1-(oxan-4-yl)-1H-pyrazol-4-yl]propyl})amine

The compound Methyl({3-[1-(oxan-4-yl)-1H-pyrazol-4-yl]propyl})amine (CAS No. 1783792-82-4) is a highly specialized organic chemical with a complex structure that combines elements of pyrazole, oxane, and amine functionalities. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by a pyrazole ring substituted with an oxane group at the 4-position and a methylamine moiety attached via a propyl chain. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it a valuable building block in modern organic synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly for their ability to act as bioisosteres or scaffolds for drug design. The oxane ring, also known as tetrahydropyran, adds an additional layer of complexity to the molecule by introducing a cyclic ether group, which can enhance solubility and stability. The methylamine group, on the other hand, contributes basicity and hydrogen bonding capabilities, further expanding the compound's utility in chemical reactions.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in constructing heterocyclic frameworks that mimic natural product structures. For instance, the pyrazole moiety has been shown to exhibit anti-inflammatory and anticancer activities in preclinical studies, suggesting that derivatives like CAS No. 1783792-82-4 could serve as leads for developing novel therapeutic agents.

In addition to its role in drug discovery, this compound has also been investigated for its catalytic properties. The combination of oxane and pyrazole groups creates a chiral environment that can be exploited in asymmetric catalysis. Recent advancements in organocatalysis have demonstrated that such compounds can facilitate enantioselective reactions, offering a greener and more sustainable approach to synthesizing complex molecules.

The synthesis of Methyl({3-[1-(oxan-4-yl)-1H-pyrazol-4-yl]propyl})amine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by functionalization with the oxane group and subsequent alkylation to introduce the methylamine moiety. The reaction sequence requires precise control over steric and electronic factors to ensure high yields and purity. Researchers have optimized these steps using modern techniques such as microwave-assisted synthesis and continuous flow chemistry, significantly improving the overall efficiency.

From an environmental standpoint, this compound's production aligns with current trends toward sustainable chemistry. The use of renewable feedstocks and energy-efficient processes minimizes its ecological footprint while maintaining high standards of quality and safety. Furthermore, its non-toxic nature ensures that it can be handled without posing significant risks to human health or the environment.

In conclusion, Methyl({3-[1-(oxan-4-yl)-1H-pyrazol-4-yl]propyl})amine (CAS No. 1783792-82-4) represents a cutting-edge chemical entity with vast potential across multiple industries. Its unique structure, derived from advanced synthetic methodologies, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new applications for this compound, it is poised to make significant contributions to scientific progress and technological innovation.